Cas no 220780-53-0 (5-Isoxazolecarboxaldehyde,3-chloro-)
220780-53-0 structure
Product Name:5-Isoxazolecarboxaldehyde,3-chloro-
CAS No:220780-53-0
MF:C4H2ClNO2
MW:131.517179965973
CID:244028
PubChem ID:15479607
Update Time:2025-04-19
5-Isoxazolecarboxaldehyde,3-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolecarboxaldehyde,3-chloro-
- 3-chloro-1,2-oxazole-5-carbaldehyde
- 3-CHLORO-5-ISOXAZOLECARBOXALDEHYDE
- 5-Isoxazolecarboxaldehyde, 3-chloro- (9CI)
- 220780-53-0
- 5-Isoxazolecarboxaldehyde,3-chloro-(9ci)
- 3-chloro-5-isoxazolecarbaldehyde
-
- Inchi: 1S/C4H2ClNO2/c5-4-1-3(2-7)8-6-4/h1-2H
- InChI Key: PSJWKHYVHBXVQL-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=O)ON=1
Computed Properties
- Exact Mass: 130.97746
- Monoisotopic Mass: 130.9774060g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 98
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 1.476±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 245.6±20.0 ºC (760 Torr),
- Flash Point: 102.3±21.8 ºC,
- Solubility: Slightly soluble (9.7 g/l) (25 º C),
- PSA: 43.1
5-Isoxazolecarboxaldehyde,3-chloro- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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